![molecular formula C20H17N3O3S2 B2879753 N-(3-cyanothiophen-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide CAS No. 865546-28-7](/img/structure/B2879753.png)
N-(3-cyanothiophen-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(3-cyanothiophen-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide” are not well-documented. The molecular weight of the compound is 228.27000 . Other properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Insecticide Development
One of the promising applications of this compound is in the development of insecticides . Research has shown that derivatives of this compound can be effective against the Spodoptera frugiperda larvae, which are known to cause significant damage to crops. The compound’s ability to inhibit the spinning of silk threads by the larvae makes it a novel approach to pest control .
Anti-Spinning Silk Threads
The compound has been tested for its ability to prevent the spinning of silk threads by the Spodoptera frugiperda larvae. This is particularly useful in controlling the spread and infestation of these pests, as their ability to spin silk is crucial for their survival and proliferation .
Biochemical Research
The compound’s interaction with biological systems can be studied to understand its effects on protein and lipid levels. This can provide insights into the biochemical pathways affected by the compound and its potential uses in biochemical research .
Structural Analysis
N-(3-cyanothiophen-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide: can be used in structural analysis studies, such as Hirshfeld Surface Analysis , to understand the molecular interactions and crystal structures of related compounds. This can aid in the design of new molecules with desired properties .
Biological Evaluation
The compound can be evaluated for various biological activities, including its toxicity against certain pests. This evaluation can help in assessing its safety profile and effectiveness as a potential pesticide .
Agricultural Research
Given its potential as an insecticide, the compound can be extensively researched in agricultural settings to determine its efficacy and optimal usage conditions for crop protection .
Future Directions
The future research directions for “N-(3-cyanothiophen-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide” and similar compounds could involve exploring their potential uses in various applications such as pesticides . Further studies could also focus on understanding their synthesis, chemical reactions, and physical and chemical properties in more detail.
properties
IUPAC Name |
N-(3-cyanothiophen-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O3S2/c1-2-23(17-6-4-3-5-7-17)28(25,26)18-10-8-15(9-11-18)19(24)22-20-16(14-21)12-13-27-20/h3-13H,2H2,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHGMMMFUBGLSIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyanothiophen-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,6-dichloro-5-fluoro-N-{2-methylimidazo[1,2-a]pyridin-6-yl}pyridine-3-carboxamide](/img/structure/B2879673.png)
![ethyl 2-(2-(2-((2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamido)thiazol-4-yl)acetate](/img/structure/B2879686.png)
![3-[2-(4-Methoxyphenyl)-2-oxoethyl]sulfanyl-1-(3-methylphenyl)pyrazin-2-one](/img/structure/B2879691.png)
![3-(2-chlorophenyl)-6-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B2879693.png)